N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide

• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C22H17ClFNO4S/c23-16-6-11-20(19(14-16)22(27)15-4-2-1-3-5-15)25-21(26)12-13-30(28,29)18-9-7-17(24)8-10-18/h1-11,14H,12-13H2,(H,25,26)
• InChI Key: HXGRXMATZNSUHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H17ClFNO4S
• Molecular Weight: 445.9 g/mol

Description

N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide (NCFBP) is a novel synthetic compound derived from the combination of benzoyl chloride and 4-fluorobenzenesulfonyl chloride. NCFBP has been studied for its potential applications in various fields such as medicine, biochemistry, and pharmaceuticals.

Scientific Research Applications

N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has been studied for its potential applications in various fields such as medicine, biochemistry, and pharmaceuticals. N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has been used as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has also been studied for its potential use in the treatment of Alzheimer’s disease. N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has been found to have a protective effect against the neurotoxicity of amyloid beta peptide, which is a key factor in the development of Alzheimer’s disease. N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has also been studied for its potential use in the treatment of Parkinson’s disease. N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has been found to be effective in reducing the symptoms of Parkinson’s disease in animal models.

Mechanism of Action

The mechanism of action of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide is not yet fully understood. However, it is believed that N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide acts as an inhibitor of the enzyme acetylcholinesterase. Acetylcholinesterase is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide increases the level of acetylcholine in the brain, which is believed to be beneficial in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease.
Biochemical and Physiological Effects
N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has been found to have a protective effect against the neurotoxicity of amyloid beta peptide, which is a key factor in the development of Alzheimer’s disease. N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has also been found to be effective in reducing the symptoms of Parkinson’s disease in animal models. In addition, N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide has been found to have anti-inflammatory, anti-oxidant, and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide for laboratory experiments is that it is a relatively simple compound to synthesize. N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide can be synthesized in a two-step process, which is relatively straightforward and easy to replicate. Another advantage of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide is that it is relatively stable and does not degrade easily. This makes it an ideal compound for laboratory experiments.
One of the limitations of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide is that it is not yet fully understood. The mechanism of action of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide is still being studied, and the full range of its effects is not yet known. In addition, N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide is a relatively new compound and has not yet been extensively studied. Therefore, more research is needed to fully understand the effects of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide.

Future Directions

Further research is needed to fully understand the effects of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide. This includes studying the mechanism of action of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide, as well as its potential applications in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease. In addition, research should be conducted to explore the potential of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide as an inhibitor of other enzymes. Furthermore, research should be conducted to explore the potential of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide as an anti-inflammatory, anti-oxidant, and anti-apoptotic agent. Finally, further research should be conducted to explore the potential of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide as a drug delivery system.

Synthesis Methods

The synthesis of N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide is a two-step process. First, benzoyl chloride is reacted with 4-fluorobenzenesulfonyl chloride in a 1:1 molar ratio in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces the desired product, N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide. The second step involves purification of the product by column chromatography. This method is used to separate N-(2-benzoyl-4-chlorophenyl)-3-(4-fluorobenzenesulfonyl)propanamide from other impurities and contaminants.